N-[(4-chlorophenyl)methyl]-3-(2,4,6-trimethylbenzenesulfonyl)-[1,2,3]triazolo[1,5-a]quinazolin-5-amine

• IUPAC Name: N-[(4-chlorophenyl)methyl]-3-(2,4,6-trimethylphenyl)sulfonyltriazolo[1,5-a]quinazolin-5-amine
• InChI: InChI=1S/C25H22ClN5O2S/c1-15-12-16(2)22(17(3)13-15)34(32,33)25-24-28-23(27-14-18-8-10-19(26)11-9-18)20-6-4-5-7-21(20)31(24)30-29-25/h4-13H,14H2,1-3H3,(H,27,28)
• InChI Key: SFINSRGXKSRJAH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)S(=O)(=O)C2=C3N=C(C4=CC=CC=C4N3N=N2)NCC5=CC=C(C=C5)Cl)C
• Molecular Formula: C25H22ClN5O2S
• Molecular Weight: 492.0 g/mol
• CAS No.: 904575-36-6

Description

This compound is a complex organic molecule that contains several functional groups, including a triazole ring and a quinazoline ring, both of which are types of heterocyclic compounds. The compound also contains a sulfonyl group attached to a trimethylbenzene ring.

Synthesis Analysis

While the specific synthesis pathway for this compound is not available, compounds with similar structures are often synthesized through multi-step processes that involve the formation of the heterocyclic rings, followed by the addition of the various functional groups.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The presence of the nitrogen atoms in the triazole and quinazoline rings would likely result in a molecule with multiple sites of potential hydrogen bonding, which could affect its physical and chemical properties.

Physical and Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. The presence of the heterocyclic rings and the sulfonyl group could result in a compound with significant polarity, which could affect its solubility and reactivity.

Future Directions

The potential biological activity of this compound makes it a candidate for further study. Future research could focus on synthesizing the compound and testing its biological activity. Additionally, modifications could be made to the structure of the compound to enhance its activity or alter its properties.